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Compound of Interest

Compound Name: 1-Bromo-3-butoxy-5-nitrobenzene

Cat. No.: B8028154

A comprehensive overview of the synthesis, properties, and potential applications of 1-Bromo-
3-butoxy-5-nitrobenzene for researchers, scientists, and drug development professionals.

Initial Assessment: A thorough search of chemical databases and scientific literature reveals a
lack of specific public information for 1-Bromo-3-butoxy-5-nitrobenzene with the CAS number
1881321-83-0. This suggests the compound may be novel, proprietary, or not yet extensively
documented in public domains.

However, based on the chemical structure, we can infer its properties and potential synthesis
routes by examining closely related and well-documented analogs. This guide will leverage
data from similar compounds, such as 1-bromo-3-nitrobenzene and its derivatives, to provide a
foundational understanding and predictive insights into the target molecule.

Predicted Physicochemical Properties

Quantitative data for the target compound is not available. The following table presents data for
structurally similar compounds to provide an estimated profile.
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1-Bromo-3-
1-Bromo-3- 1-Bromo-3-fluoro-
Property . methoxy-5- .
nitrobenzene . 5-nitrobenzene
nitrobenzene
CAS Number 585-79-5[1][2] 16618-67-0[3][4] 7087-65-2[5]
Molecular Formula CeH4BrNO2[1] C7HeBIrNOs3[3] CeHs3BrFNO:2
Molecular Weight 202.01 g/mol [1] 232.03 g/mol 219.996 g/mol [5]
Melting Point 52-55 °CJ[1] 86.0 t0 90.0 °C[3] Not Available
- ) ) 295.34+20.0 °C
Boiling Point Not Available ) 247.2+20.0 °C[5]
(Predicted)[3]
Flash Point 110 °C (closed cup)[1] 132.395°CJ[3] 103.3+21.8 °CJ[5]
Density Not Available Not Available ~1.8+0.1 g/cm?3[5]

Potential Synthesis Pathways

A plausible synthetic route to 1-Bromo-3-butoxy-5-nitrobenzene can be conceptualized

based on established organic chemistry principles. A common strategy involves the

functionalization of a benzene ring.
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Starting Material

Step 1: Bromination

1-Bromo-3-nitrobenzene

Step 2: Nucleophilic Aromatic Substitution

Brz2 / FeBrs or
NBS / H2SO0a

Sodium Butoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 1-Bromo-3-butoxy-5-nitrobenzene
(CAS 1881321-83-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8028154#1-bromo-3-butoxy-5-nitrobenzene-cas-
number-1881321-83-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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